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Compound of Interest

Compound Name: Oteseconazole

Cat. No.: B609789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oteseconazole, marketed under the brand name Vivjoa, is a potent, orally bioavailable, and

selective inhibitor of fungal cytochrome P450 enzyme 51 (CYP51).[1] Developed by Mycovia

Pharmaceuticals, it received FDA approval in April 2022 for the treatment of recurrent

vulvovaginal candidiasis (RVVC).[2][3] Its unique tetrazole moiety confers high selectivity for

the fungal enzyme over human CYP enzymes, minimizing the potential for drug-drug

interactions.[1] This technical guide provides an in-depth overview of the synthesis and

chemical properties of oteseconazole, including detailed experimental protocols and data

presented for ease of reference.

Chemical Synthesis
The synthesis of oteseconazole is a multi-step process that involves the construction of a

substituted pyridine core, followed by the introduction of the difluorophenyl and tetrazole

moieties. A key step in the synthesis is a Suzuki coupling reaction to form a biaryl linkage. The

final step involves the formation of the tetrazole ring.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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